Cas no 1805265-37-5 (5-(Difluoromethyl)-3-methoxy-4-methyl-2-nitropyridine)

• Product Name: 5-(Difluoromethyl)-3-methoxy-4-methyl-2-nitropyridine
• CAS No: 1805265-37-5
• MF: C₈H₈F₂N₂O₃
• MW: 218.157528877258
• CID: 4895039
• Update Time: 2025-06-15

5-(Difluoromethyl)-3-methoxy-4-methyl-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3-methoxy-4-methyl-2-nitropyridine

• Inchi： 1S/C8H8F2N2O3/c1-4-5(7(9)10)3-11-8(12(13)14)6(4)15-2/h3,7H,1-2H3
• InChI Key： BXYOICZGHGLQQF-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=C1C)OC)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 218.05029845 g/mol
• Monoisotopic Mass: 218.05029845 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.9
• Molecular Weight: 218.16

Additional information on 5-(Difluoromethyl)-3-methoxy-4-methyl-2-nitropyridine

Comprehensive Overview of 5-(Difluoromethyl)-3-methoxy-4-methyl-2-nitropyridine (CAS No. 1805265-37-5)

5-(Difluoromethyl)-3-methoxy-4-methyl-2-nitropyridine (CAS No. 1805265-37-5) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the nitropyridine family, characterized by its unique difluoromethyl and methoxy functional groups. Its molecular structure makes it a promising candidate for applications in drug discovery, particularly in the development of enzyme inhibitors and bioactive intermediates.

The growing interest in 5-(Difluoromethyl)-3-methoxy-4-methyl-2-nitropyridine is driven by its potential role in addressing modern challenges such as antimicrobial resistance and sustainable agriculture. Researchers are exploring its efficacy as a scaffold for novel therapeutics, especially in targeting infectious diseases and crop protection. Its nitro group and fluorinated moiety contribute to its reactivity, enabling diverse synthetic modifications.

From an industrial perspective, CAS No. 1805265-37-5 is valued for its versatility in organic synthesis. It serves as a key intermediate in the production of high-value fine chemicals. Recent studies highlight its utility in cross-coupling reactions, a hot topic in green chemistry due to the demand for atom-efficient processes. This aligns with the broader trend of minimizing environmental impact in chemical manufacturing.

The compound's physicochemical properties, such as solubility and stability under various conditions, are critical for its application in formulation science. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to characterize its purity and structure. These aspects are frequently searched by professionals seeking quality control methods for nitropyridine derivatives.

In the context of intellectual property, 5-(Difluoromethyl)-3-methoxy-4-methyl-2-nitropyridine has been referenced in several patents related to heterocyclic chemistry. Its structural features make it a valuable component in proprietary formulations, particularly in sectors prioritizing innovation in molecular design. This has led to increased queries about its synthetic routes and scalability in commercial production.

As the scientific community continues to investigate CAS No. 1805265-37-5, its potential in personalized medicine and precision agriculture is becoming evident. The compound's ability to interact with biological targets while maintaining low toxicity profiles positions it as a subject of ongoing research. Discussions around its structure-activity relationships (SAR) are particularly prevalent in academic forums.

For laboratories and manufacturers, sourcing high-purity 5-(Difluoromethyl)-3-methoxy-4-methyl-2-nitropyridine remains a priority. The compound's storage conditions and handling protocols are often queried in technical databases, reflecting its sensitivity to light and moisture. Proper documentation of its safety data ensures compliance with global regulatory standards.

In summary, 1805265-37-5 represents a convergence of cutting-edge chemistry and applied science. Its relevance to emerging technologies and alignment with industry trends underscore its importance in contemporary research. Future developments may further unlock its potential in next-generation applications, solidifying its place in the scientific lexicon.